5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(4-chloro-2-methoxyphenyl)pyridin-2-amine
• InChI: InChI=1S/C12H11ClN2O/c1-16-11-6-9(13)3-4-10(11)8-2-5-12(14)15-7-8/h2-7H,1H3,(H2,14,15)
• InChI Key: YAGRYNMBZDWUHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=CN=C(C=C2)N
• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol

Description

5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% (5-CMPPA) is an organic compound that is used in a variety of scientific applications. It is a colorless solid with a molecular formula of C11H11ClN2O and a molecular weight of 226.68 g/mol. 5-CMPPA is a versatile compound with a wide range of uses in various scientific fields.

Mechanism of Action

5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% acts as an inhibitor of enzymes, specifically those involved in the metabolism of drugs. It inhibits the activity of enzymes such as cytochrome P450, which are responsible for the metabolism of drugs in the body. By inhibiting the activity of these enzymes, 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% can increase the effectiveness of certain drugs.
Biochemical and Physiological Effects
5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of drugs in the body. Additionally, 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% has been shown to inhibit the activity of other enzymes involved in the metabolism of drugs, such as glucuronosyltransferase and sulfotransferase. Additionally, 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The use of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it is a versatile compound with a wide range of applications in scientific research. However, there are some limitations to the use of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% in laboratory experiments. It is a toxic compound, and it is volatile, so it must be handled with care. Additionally, it is a relatively unstable compound, so it must be stored and used properly to ensure its effectiveness.

Future Directions

There are several potential future directions for the research and development of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95%. One potential future direction is the development of novel compounds that are based on the structure of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95%. Additionally, further research into the biochemical and physiological effects of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% could lead to new applications in the pharmaceutical industry. Furthermore, further research into the mechanism of action of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% could lead to the development of novel drugs that are more effective and have fewer side effects. Finally, further research into the synthesis of 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% could lead to the development of more efficient and cost-effective methods of synthesis.

Synthesis Methods

5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-chloro-2-methoxyphenol and 2-aminopyridine in aqueous ethanol to form the intermediate compound 4-chloro-2-methoxy-5-pyridin-2-ylamine. The second step involves the reaction of the intermediate compound with acetic anhydride in the presence of a base, such as sodium acetate, to form the desired product 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95%.

Scientific Research Applications

5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in the preparation of various organic compounds. It is also used in the synthesis of pharmaceuticals and in the study of various biochemical processes. Additionally, 5-(4-Chloro-2-methoxyphenyl)pyridin-2-amine, 95% is used in the study of the structure and function of proteins, as well as in the study of enzyme kinetics.